Cas no 62407-69-6 (Quinazoline, 4-(9-anthracenyl)-)

• Product name: Quinazoline, 4-(9-anthracenyl)-
• CAS No: 62407-69-6
• MF: C₂₂H₁₄N₂
• MW: 306.35996
• CID: 445795
• PubChem ID: 12486698

Quinazoline, 4-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-(9-anthracenyl)-
• 4-anthracen-9-ylquinazoline
• DTXSID60500056
• 4-(ANTHRACEN-9-YL)QUINAZOLINE
• 62407-69-6

• Inchi： InChI=1S/C22H14N2/c1-3-9-17-15(7-1)13-16-8-2-4-10-18(16)21(17)22-19-11-5-6-12-20(19)23-14-24-22/h1-14H
• InChI Key： LQVFNFMBPRGHEW-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C4=NC=NC5=CC=CC=C54

Computed Properties

• Exact Mass: 306.11582
• Monoisotopic Mass: 306.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 25.78